Cas no 90978-82-8 (3,5-Thiomorpholinedione,2,2-dipropyl-)

• Product Name: 3,5-Thiomorpholinedione,2,2-dipropyl-
• CAS No: 90978-82-8
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• CID: 815246
• PubChem ID: 257171
• Update Time: 2025-04-19

3,5-Thiomorpholinedione,2,2-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Thiomorpholinedione,2,2-dipropyl-
• 2,2-dipropylthiomorpholine-3,5-dione
• 90978-82-8
• NCIOpen2_004961
• NSC-85101
• NSC85101
• DTXSID00292721

• Inchi： 1S/C10H17NO2S/c1-3-5-10(6-4-2)9(13)11-8(12)7-14-10/h3-7H2,1-2H3,(H,11,12,13)
• InChI Key： ABDSDUCGQBYVCI-UHFFFAOYSA-N
• SMILES： S1CC(NC(C1(CCC)CCC)=O)=O

Computed Properties

• Exact Mass: 215.098
• Monoisotopic Mass: 215.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• Density: 1.068
• Boiling Point: 372.6°Cat760mmHg
• Flash Point: 179.2°C
• Refractive Index: 1.487
• PSA: 71.47000
• LogP: 2.04380